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Acalisib In Vivo Formulation and Dosing

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Acalisib

CAS No.: 870281-34-8

Cat. No.: S548988

The table below summarizes the quantitatively tested in vivo formulation for Acalisib from a supplier's

website [1].

Parameter Description
Recommended Formulation 5% DMSO, 40% PEG300, 5% Tween-80, 50% ddH20
Dosage for Preparation 4 mg/mL (9.97 mM)

| Preparation Protocol | 1. Add 50 pL of 80 mg/mL clear DMSO stock solution to 400 pL. PEG300, mix
evenly. 2. Add 50 pL of Tween-80, mix evenly. 3. Add 500 pL of ddH20, mix evenly. The solution should be

clear. | | Administration Note | For best results, the mixed solution should be used immediately. |

Another supplier also lists a formulation using 5% DMSO and 95% Corn Oil, with a final concentration of

0.57 mg/mL (1.42 mM) [1].

Key Experimental Findings and Protocol

One identified study investigated the role of PI3K isoforms in obesity by comparing Acalisib (a PI3K$
inhibitor) with BYL-719 (Alpelisib, a PI3Ka inhibitor) [2].

e Animal Model: Obese hyperphagic ob/ob mice (20-week-old males, n=10 per group) [2].
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e Dosing Regimen: Acalisib was administered at 5 mg/kg and 10 mg/kg via daily oral gavage for 15-
16 days [2].

e Key Outcome: In contrast to the PI3Ka inhibitor, Acalisib did not significantly reduce body weight
in the ob/ob mice, indicating that inhibition of the p110d isoform is insufficient to reduce obesity in this
model [2].

Acalisib and PI3K0d Signaling Pathway

The following diagram illustrates the specific signaling pathway targeted by Acalisib in cellular

environments, which is crucial for understanding its mechanism of action in hematologic malignancies.
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Interpretation and Further Considerations

The available data suggests Acalisib is a highly selective PI3K$ inhibitor with research applications
primarily in hematologic contexts [3] [1]. Its lack of efficacy in the obesity model underscores its isoform

specificity [2].

e For hematologic malignancy research: The provided formulation and 10 mg/kg dosing from the
xenograft study [2] is a relevant starting point.

¢ For other research areas: You may need to conduct pilot dose-ranging studies, as efficacy is highly
context-dependent.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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